Cas no 1805078-09-4 (2,4-Bis(trifluoromethyl)-5-ethylbenzylamine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine
• CAS No: 1805078-09-4
• MF: C₁₁H₁₁F₆N
• MW: 271.202163934708
• CID: 5038742
• Update Time: 2025-11-02

2,4-Bis(trifluoromethyl)-5-ethylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine

• Inchi： 1S/C11H11F6N/c1-2-6-3-7(5-18)9(11(15,16)17)4-8(6)10(12,13)14/h3-4H,2,5,18H2,1H3
• InChI Key： VIXMBWQXLFNWFF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(CN)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine (CAS No. 1805078-09-4)

The compound 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine (CAS No. 1805078-09-4) is a highly specialized fluorinated aromatic amine with significant applications in pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring trifluoromethyl groups and an ethylbenzylamine backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing high-performance materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine has surged, driven by their exceptional stability, lipophilicity, and metabolic resistance. These properties are critical in designing next-generation pharmaceuticals, where CF3 groups enhance drug bioavailability and target specificity. The compound’s CAS No. 1805078-09-4 is often queried in databases for structure-activity relationship (SAR) studies, reflecting its importance in medicinal chemistry.

From an industrial perspective, 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine is pivotal in synthesizing liquid crystals and organic electronic materials. Its electron-withdrawing trifluoromethyl groups improve charge transport properties, making it ideal for OLEDs and photovoltaic devices. Searches for "fluorinated benzylamine derivatives" and "CAS 1805078-09-4 applications" highlight its relevance in cutting-edge technology sectors.

Environmental and regulatory trends also influence interest in this compound. With increasing focus on sustainable chemistry, researchers explore greener synthesis routes for 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine. Queries like "eco-friendly fluorination methods" and "CAS 1805078-09-4 safety data" underscore the need for compliant and efficient production processes. The compound’s low toxicity profile further aligns with global green chemistry initiatives.

Analytical characterization of 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, addressing common search terms like "CAS 1805078-09-4 analytical standards." The compound’s crystalline form and solubility data are frequently documented to support formulation development.

In summary, 2,4-Bis(trifluoromethyl)-5-ethylbenzylamine (CAS No. 1805078-09-4) is a versatile building block bridging pharmaceutical innovation and material science. Its fluorine-rich architecture and functional adaptability continue to inspire research across disciplines, meeting the evolving demands of science and industry.